N1-(3-chloro-4-fluorophenyl)-N2-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]oxamide
• InChI: InChI=1S/C15H18ClFN2O5/c16-11-7-10(1-2-12(11)17)19-14(22)13(21)18-8-15(24-6-4-20)3-5-23-9-15/h1-2,7,20H,3-6,8-9H2,(H,18,21)(H,19,22)
• InChI Key: MIUFXLTZEDDWJR-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)OCCO
• Molecular Formula: C15H18ClFN2O5
• Molecular Weight: 360.76 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C15H18ClFN2O5 and its molecular weight is 360.77. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research

• Role of Orexin-1 Receptor Mechanisms : A study explored the effects of selective antagonists on compulsive food consumption, providing insights into potential therapeutic targets for eating disorders and compulsive behaviors. The compounds studied highlight the role of specific neural mechanisms in feeding and stress behaviors, which can be relevant for understanding the pharmacological potential of related compounds (Piccoli et al., 2012).

Chemical Synthesis and Characterization

• Novel Synthetic Approaches : Research on the synthesis of di- and mono-oxalamides from substituted oxiranes indicates the versatility of oxalamides in chemical synthesis, providing a foundation for synthesizing complex molecules including potentially N1-(3-chloro-4-fluorophenyl)-N2-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)oxalamide (Mamedov et al., 2016).

Materials Science and Polymer Chemistry

• Synthesis and Characterization of Fluoropolymers : The study on fluoropolymers with pendant hydroxyl groups presents novel methods for synthesizing materials with specific properties, such as thermal stability and solubility. This research contributes to the development of new materials with potential applications in various industries (Ito et al., 2002).

Analytical Chemistry

• Detection of Herbicides and Their Degradates : Analytical methods for detecting herbicides and their degradation products in natural water highlight the importance of monitoring environmental contaminants. Such methodologies could be adapted for studying the environmental fate and transport of related compounds (Zimmerman et al., 2002).

Electrocatalytic Reactions

• Use in Electrocatalytic Reactions : Research on N-oxyl species, including their electrochemical properties and use in electrocatalytic reactions, offers insights into the catalytic potential of oxalamides and related compounds in synthetic applications (Nutting et al., 2018).